Cas no 30770-12-8 (2H-Benzimidazol-2-one, 5-bromo-1,3-dihydro-1-(phenylmethyl)-)

• Product Name: 2H-Benzimidazol-2-one, 5-bromo-1,3-dihydro-1-(phenylmethyl)-
• CAS No: 30770-12-8
• MF: C₁₄H₁₁BrN₂O
• MW: 303.153942346573
• MDL: MFCD11868741
• CID: 3934782
• Update Time: 2025-05-25

2H-Benzimidazol-2-one, 5-bromo-1,3-dihydro-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Benzimidazol-2-one, 5-bromo-1,3-dihydro-1-(phenylmethyl)-

• MDL： MFCD11868741

Additional information on 2H-Benzimidazol-2-one, 5-bromo-1,3-dihydro-1-(phenylmethyl)-

Compound CAS No. 30770-12-8: 2H-Benzimidazol-2-one, 5-bromo-1,3-dihydro-1-(phenylmethyl)-

The compound with CAS No. 30770-12-8, commonly referred to as 2H-Benzimidazol-2-one, 5-bromo-1,3-dihydro-1-(phenylmethyl)-, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound belongs to the class of benzimidazoles, which are known for their versatile properties and wide-ranging applications in drug discovery and material science. The benzimidazole core of this molecule provides a rigid and planar structure, which is often exploited in the design of bioactive compounds.

Recent studies have highlighted the potential of 5-bromo-substituted benzimidazoles in the development of novel therapeutic agents. The bromine substituent at the 5-position introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule. This modulation is particularly useful in enhancing the binding affinity of the compound to specific biological targets, such as enzymes or receptors. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that 5-bromo-substituted benzimidazoles exhibit potent inhibitory activity against certain kinases, making them promising candidates for anti-cancer drug development.

The 1-(phenylmethyl) substituent further enhances the lipophilicity of the molecule, which is crucial for its absorption and permeability across biological membranes. This feature makes it an attractive scaffold for designing drugs with improved pharmacokinetic profiles. Additionally, the dihydro structure at positions 1 and 3 introduces a degree of flexibility into the molecule, which can be advantageous in optimizing its bioavailability.

From a synthetic perspective, 2H-Benzimidazol-2-one derivatives are typically synthesized via cyclization reactions involving o-aminoaryl aldehydes or ketones. The introduction of substituents such as bromine and phenylmethyl groups can be achieved through various methods, including electrophilic substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of these compounds, reducing production costs and minimizing environmental impact.

In terms of applications, 5-bromo-1-(phenylmethyl)-benzimidazolone has shown potential in several areas beyond pharmacology. For example, its ability to act as a ligand in metalloorganic frameworks (MOFs) has been explored for applications in gas storage and catalysis. Furthermore, its photochemical properties make it a candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices.

Recent research has also focused on the environmental fate and toxicity of this compound. Studies conducted by the European Chemicals Agency (ECHA) suggest that while CAS No. 30770-12-8 exhibits moderate toxicity to aquatic organisms, its environmental impact can be managed through proper handling and disposal practices.

In conclusion, 2H-Benzimidazol-2-one, 5-bromo-1,3-dihydro-1-(phenylmethyl)- is a versatile compound with significant potential in drug discovery, material science, and environmental chemistry. Its unique structural features and tunable properties make it a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover new applications and optimize its synthesis pathways, this compound is poised to play an increasingly important role in both academic and industrial settings.